Cas no 1713639-77-0 (4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid)

4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid is a heterocyclic compound featuring a fused benzoxazepine core with acetyl and carboxylic acid functional groups. Its unique structure makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting neurological and cardiovascular disorders. The presence of both acetyl and carboxyl groups enhances its reactivity, allowing for versatile derivatization. This compound exhibits favorable solubility in polar organic solvents, facilitating its use in synthetic applications. Its rigid bicyclic framework contributes to conformational stability, which is advantageous in drug design for improving binding affinity and selectivity. Suitable for research-scale applications, it serves as a key precursor in the development of novel pharmacophores.

4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid structure

1713639-77-0 structure

Product Name:4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid

CAS No:1713639-77-0

MF:C₁₂H₁₃NO₄

MW:235.235923528671

MDL:MFCD26382794

CID:4775746

PubChem ID:91811965

Update Time:2025-06-11

4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid
- 4-Acetyl-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-7-carboxylic acid
- 4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid
- MDL： MFCD26382794
- Inchi： 1S/C12H13NO4/c1-8(14)13-4-5-17-11-3-2-9(12(15)16)6-10(11)7-13/h2-3,6H,4-5,7H2,1H3,(H,15,16)
- InChI Key： YPRPJTKBRJIHKN-UHFFFAOYSA-N
- SMILES： O1C2C=CC(C(=O)O)=CC=2CN(C(C)=O)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 318
XLogP3: 0.5
Topological Polar Surface Area: 66.8

4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A248931-100mg	4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic Acid	1713639-77-0		100mg	$ 115.00	2022-06-08
TRC	A248931-500mg	4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic Acid	1713639-77-0		500mg	$ 435.00	2022-06-08
TRC	A248931-1g	4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic Acid	1713639-77-0		1g	$ 660.00	2022-06-08
Chemenu	CM510666-1g	4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylicacid	1713639-77-0	97%	1g	$539	2022-06-12
Enamine	EN300-265620-0.05g	4-acetyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid	1713639-77-0		0.05g	$948.0	2023-09-14
Enamine	EN300-265620-0.1g	4-acetyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid	1713639-77-0		0.1g	$993.0	2023-09-14
Enamine	EN300-265620-0.25g	4-acetyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid	1713639-77-0		0.25g	$1038.0	2023-09-14
Enamine	EN300-265620-0.5g	4-acetyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid	1713639-77-0		0.5g	$1084.0	2023-09-14
Enamine	EN300-265620-1.0g	4-acetyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid	1713639-77-0		1.0g	$728.0	2023-07-08
Enamine	EN300-265620-2.5g	4-acetyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid	1713639-77-0		2.5g	$2211.0	2023-09-14

4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid Related Literature

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Additional information on 4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid

4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid (CAS No. 1713639-77-0): An Emerging Compound in Medicinal Chemistry

4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid (CAS No. 1713639-77-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazepines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of 4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid is characterized by a fused ring system consisting of a benzene ring and an oxazepine ring. The presence of the acetyl group at the 4-position and the carboxylic acid group at the 7-position imparts specific chemical and biological properties to this compound. These functional groups are crucial for its interactions with biological targets and its potential therapeutic effects.

Recent studies have explored the pharmacological properties of 4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action is thought to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of 4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid has also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further understand the therapeutic potential of 4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid, clinical trials are currently underway. Early-phase clinical trials are focusing on assessing the safety and tolerability of this compound in healthy volunteers and patients with specific inflammatory or neurodegenerative conditions. The results from these trials will provide valuable insights into the dosing regimens and potential side effects associated with this novel compound.

In conclusion, 4-Acetyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxylic acid (CAS No. 1713639-77-0) represents a promising candidate in the development of new therapeutic agents for inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry.